![molecular formula C14H16N2O5 B2561892 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-methoxy-N-methylazetidine-3-carboxamide CAS No. 1396886-03-5](/img/structure/B2561892.png)
1-(benzo[d][1,3]dioxole-5-carbonyl)-N-methoxy-N-methylazetidine-3-carboxamide
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Overview
Description
Benzo[d][1,3]dioxole is an organic compound and a benzene derivative. It contains a methylenedioxy functional group and is a colorless liquid . It is found in a variety of naturally occurring and synthetic molecules exhibiting a broad spectrum of biological activities .
Synthesis Analysis
Benzo[d][1,3]dioxole can be synthesized from catechol with disubstituted halomethanes . Another synthesis method involves the use of benzo[d][1,3]dioxole-5-carbaldehyde, which is added to a sodium hydroxide solution and stirred .Molecular Structure Analysis
The molecular structure of benzo[d][1,3]dioxole consists of a benzene ring fused with a 1,3-dioxole ring .Chemical Reactions Analysis
In one study, a diselenide synthesized with benzo[d][1,3]dioxole was transformed into various synthetically important unsymmetrical monoselenides by cleavage of the Se–Se bond with sodium borohydride or rongalite .Physical and Chemical Properties Analysis
The physical and chemical properties of benzo[d][1,3]dioxole include a molecular weight of 166.1308, a density of 1.064 g/cm³, and a boiling point of 172–173 °C .Scientific Research Applications
Synthesis and Chemical Applications
Novel Heterocyclic Compound Synthesis : Research efforts include synthesizing novel heterocyclic compounds derived from specific chemical structures, showcasing their potential in developing new pharmacological agents. For example, novel benzodifuranyl compounds with anti-inflammatory and analgesic properties have been synthesized, indicating a broad interest in exploring unique chemical scaffolds for therapeutic purposes (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Antiviral and Antimicrobial Agents : Compounds with specific chemical frameworks have been evaluated for their antiviral and antimicrobial activities. For instance, benzamide-based compounds demonstrated significant activities against avian influenza, highlighting the potential of chemical derivatives in addressing viral threats (A. Hebishy, Hagar T. Salama, G. Elgemeie, 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-(1,3-benzodioxole-5-carbonyl)-N-methoxy-N-methylazetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O5/c1-15(19-2)13(17)10-6-16(7-10)14(18)9-3-4-11-12(5-9)21-8-20-11/h3-5,10H,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXPUQCUMRVEPRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1CN(C1)C(=O)C2=CC3=C(C=C2)OCO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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